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Compound of Interest

Compound Name: Trimegestone-13C,d3

Cat. No.: B12365426

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive explanation of a representative
Certificate of Analysis (CoA) for Trimegestone-13C,d3. Trimegestone, a potent synthetic
progestin, is utilized in hormone replacement therapy and contraception. The isotopically
labeled Trimegestone-13C,d3 serves as an internal standard in pharmacokinetic and
metabolic studies, enabling precise quantification of the parent drug. This guide will dissect the
critical data points, experimental methodologies, and quality control parameters presented in a
typical CoA for this compound, empowering researchers to confidently interpret and utilize this
essential analytical standard.

Understanding the Certificate of Analysis: A
Summary of Key Data

A Certificate of Analysis is a formal document that confirms a product meets its predetermined
specifications. For a stable isotope-labeled compound like Trimegestone-13C,d3, the CoA
provides crucial information regarding its identity, purity, and isotopic enrichment. The following
tables summarize the quantitative data typically found in a CoA for Trimegestone-13C,d3.

Table 1: Identification and Chemical Properties
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Parameter

Specification

Chemical Name

(17P)-17-(2-Hydroxy-1-oxopropyl)-17-methyl-
estra-4,9-dien-3-one-13C,d3

Molecular Formula C2113CH27D303

Molecular Weight 346.51 g/mol

CAS Number 74513-62-5 (Unlabeled)
Appearance White to Off-White Solid
Solubility Soluble in Methanol, Chloroform

Table 2: Purity and Impurity Profile

Acceptance
Test Method o Result
Criteria
Purity (HPLC) HPLC-UV = 98.0% 99.5%
Chemical Purity
1H NMR Conforms to Structure  Conforms
(NMR)
Mass Purity (MS) LC-MS Conforms to Structure  Conforms

Isotopic Purity

Mass Spectrometry

> 99% atom % D; >

99% atom % 13C

99.6% atom % D;
99.2% atom % 13C

Residual Solvents

GC-HS

< 0.5%

<0.1%

Water Content

Karl Fischer

< 1.0%

0.2%

Decoding the Experimental Protocols

The analytical results presented in a CoA are backed by rigorous experimental protocols.

Understanding these methodologies is paramount for assessing the quality of the analytical

standard.
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High-Performance Liquid Chromatography (HPLC) for
Purity Determination

Purpose: To determine the chemical purity of Trimegestone-13C,d3 by separating it from any
non-isotopically labeled or other impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 ym).

» Mobile Phase: A gradient of acetonitrile and water.

e Flow Rate: 1.0 mL/min.

o Detection: UV at 254 nm.

e Quantification: The purity is calculated based on the area percentage of the main peak
relative to the total peak area.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Purpose: To confirm the molecular weight and structure of Trimegestone-13C,d3 and to
determine its isotopic enrichment.

Methodology:

 Instrumentation: A Liquid Chromatography-Mass Spectrometry (LC-MS) system, often with a
high-resolution mass analyzer (e.g., TOF or Orbitrap).

« lonization: Electrospray lonization (ESI) in positive mode.

e Analysis: The mass spectrum will show a peak corresponding to the [M+H]* ion of
Trimegestone-13C,d3. The high-resolution mass measurement provides confirmation of the
elemental composition. The isotopic distribution is analyzed to calculate the percentage of
deuterium and carbon-13 incorporation.
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Purpose: To confirm the chemical structure of Trimegestone-13C,d3.
Methodology:

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
o Solvent: Deuterated chloroform (CDCIs) or deuterated methanol (CD3OD).

e Analysis: The 'H NMR spectrum provides information on the number and environment of
proton atoms, while the 13C NMR spectrum provides information on the carbon skeleton. The
positions of the deuterium and *3C labels will result in characteristic changes in the spectra
compared to the unlabeled compound.

Visualizing Analytical Workflows and Signaling
Pathways

To further elucidate the context in which Trimegestone-13C,d3 is utilized, the following
diagrams illustrate a typical analytical workflow and the biological pathway of its parent
compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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